Cas no 76308-28-6 ((trans-4-Aminocyclohexyl)acetic Acid Ethyl Ester)

• Product Name: (trans-4-Aminocyclohexyl)acetic Acid Ethyl Ester
• CAS No: 76308-28-6
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD01333995
• CID: 1782941
• PubChem ID: 3573480
• Update Time: 2025-06-13

(trans-4-Aminocyclohexyl)acetic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• ethyl (trans-4-aminocyclohexyl)acetate
• cyclohexaneacetic acid, 4-amino-, ethyl ester, trans-
• LogP
• Ethyl trans-2-(4-aminocyclohexyl)acetate
• SCHEMBL227338
• BDA30828
• SCHEMBL12536054
• ethyl trans-(4-amino-cyclohexyl)acetate
• CS-M1352
• DS-11750
• Ethyl 2-(trans-4-aminocyclohexyl)acetate
• DB-351303
• CS-0008596
• Ethyl2-(cis-4-aminocyclohexyl)acetate
• 343775-23-5
• SCHEMBL14724821
• Ethyl 2-(4-aminocyclohexyl)acetate
• D77419
• trans-ethyl 2-(4-aminocyclohexyl)acetate
• AKOS027326074
• EN300-23025073
• EN300-24209288
• 76308-15-1
• (trans-4-Aminocyclohexyl)acetic Acid Ethyl Ester
• SBVCDGKSVSHGFL-KYZUINATSA-N
• SY039270
• Ethyl 2-(cis-4-aminocyclohexyl)acetate
• DB-075101
• DTXSID001238521
• SCHEMBL227339
• Cyclohexaneacetic acid,4-amino-,ethyl ester,trans-
• EN300-250694
• Oprea1_333732
• ethyl 2-[(1s,4s)-4-aminocyclohexyl]acetate
• (trans-4-Aminocyclohexyl)aceticAcidEthylEster
• Cyclohexaneacetic acid, 4-amino-, ethyl ester, cis-
• 76308-28-6
• ethyl 2-[(1r,4r)-4-aminocyclohexyl]acetate
• C76441
• Trans-(4-Amino-cyclohexyl)-acetic acid ethyl ester

• MDL： MFCD01333995
• Inchi： 1S/C10H19NO2/c1-2-13-10(12)7-8-3-5-9(11)6-4-8/h8-9H,2-7,11H2,1H3
• InChI Key： SBVCDGKSVSHGFL-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1CCC(CC1)N)=O

Computed Properties

• Exact Mass: 185.14200
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 2.15740

Additional information on (trans-4-Aminocyclohexyl)acetic Acid Ethyl Ester

Professional Introduction to (trans-4-Aminocyclohexyl)acetic Acid Ethyl Ester and CAS No. 76308-28-6

Chemical compounds play a pivotal role in the pharmaceutical and biotechnology industries, serving as essential intermediates and active ingredients in drug development. Among these compounds, (trans-4-Aminocyclohexyl)acetic Acid Ethyl Ester, with the CAS number 76308-28-6, has garnered significant attention due to its versatile applications and potential in medicinal chemistry. This compound, characterized by its unique structural and chemical properties, has been extensively studied for its pharmacological effects and synthetic utility.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel molecular structures to enhance drug efficacy and minimize side effects. The (trans-4-Aminocyclohexyl)acetic Acid Ethyl Ester stands out as a promising candidate due to its ability to modulate various biological pathways. Its structural framework, featuring a trans-4-aminocyclohexyl moiety and an ethyl ester group, provides a scaffold that can be easily modified to develop new therapeutic agents.

One of the most compelling aspects of this compound is its potential in the development of central nervous system (CNS) drugs. The cyclohexyl ring enhances lipophilicity, facilitating better blood-brain barrier penetration, while the amine group allows for further derivatization to introduce specific pharmacological activities. Recent studies have highlighted its role in neuroprotective agents, where it has shown promise in mitigating oxidative stress and inflammation associated with neurodegenerative diseases.

The compound's utility extends beyond CNS applications. Researchers have explored its potential in anti-inflammatory and analgesic formulations. The (trans-4-Aminocyclohexyl)acetic Acid Ethyl Ester has been found to interact with various enzymes and receptors, making it a valuable building block for designing molecules that can target inflammatory pathways effectively. Its ability to inhibit pro-inflammatory cytokines has been particularly noted in preclinical trials, suggesting its potential as an adjunct therapy for chronic inflammatory conditions.

Another area where this compound has shown significant promise is in the development of anticancer agents. The structural features of (trans-4-Aminocyclohexyl)acetic Acid Ethyl Ester allow it to interfere with critical cellular processes involved in cancer progression. Specifically, it has been investigated for its ability to disrupt microtubule formation, which is essential for cell division. By inhibiting tubulin polymerization, this compound can induce apoptosis in cancer cells while sparing healthy cells, thereby reducing toxicity.

Advances in synthetic chemistry have also contributed to the growing interest in (trans-4-Aminocyclohexyl)acetic Acid Ethyl Ester. Modern synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Techniques such as asymmetric synthesis have been employed to enhance the enantiomeric purity of the product, which is crucial for pharmaceutical applications where stereochemistry plays a critical role in efficacy and safety.

The chemical properties of CAS No. 76308-28-6, including its solubility profile and stability under various conditions, have been thoroughly characterized. These properties are essential for formulating the compound into viable drug products. For instance, its solubility in both organic solvents and aqueous media makes it adaptable for diverse delivery systems, including oral formulations and intravenous injections.

In conclusion, (trans-4-Aminocyclohexyl)acetic Acid Ethyl Ester represents a significant advancement in medicinal chemistry due to its multifaceted applications and synthetic flexibility. Its potential as a pharmacological agent spans across multiple therapeutic areas, including neurology, inflammation, and oncology. As research continues to uncover new derivatives and applications of this compound, it is poised to play an increasingly important role in the development of next-generation pharmaceuticals.